4-(Methylsulfonyl)pyridin-3-amine
Overview
Description
“4-(Methylsulfonyl)pyridin-3-amine” is a chemical compound with the molecular formula C6H8N2O2S and a molecular weight of 172.2 . It is also known by its CAS number: 857220-38-3 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with a methylsulfonyl group attached at the 4-position and an amine group at the 3-position . For more detailed structural analysis, techniques such as NMR spectroscopy could be used .Scientific Research Applications
Antifungal and Antibacterial Properties
4-(Methylsulfonyl)pyridin-3-amine, as a sulfur-containing derivative of heteroaromatic amines like pyridine, is recognized for its antifungal and antibacterial properties. Research indicates that sulfonyl derivatives of pyridine oxides are effective as herbicides, plant growth regulators, and phase-transfer catalysts in SN2 reactions. Additionally, chloropyridylsulfone oxide has been used as a toxicant for Escherichia coli in laboratory settings (Ban-Oganowska, 1996).
Antiplasmodial and Antitrypanosomal Activities
This compound has been identified as a potent antitrypanosomal agent, distinct from its antiplasmodial activity. Its structural features are essential for inhibiting Trypanosoma brucei, offering a pathway for developing potent antitrypanosomal agents (Veale et al., 2019).
Chemoselective Reactions
Chemoselective reactions involving this compound are significant in the field of organic synthesis. It has been demonstrated that in the presence of weak bases, anilines and secondary aliphatic amines selectively displace the chloride group in related compounds (Baiazitov et al., 2013).
Kinetics in Aminolysis
The kinetics of reactions involving nitrogen-sulfur(VI) esters, including those related to this compound, have been studied, revealing insights into the mechanistic aspects of aminolysis in various solvents (Spillane et al., 2001).
Synthesis of Pyrido[2,3-d]pyrimidin-7-ones
There is a novel method for synthesizing compounds like 4-methyl-pyrido[2,3-d]pyrimidin-7-one, which are derivatives of this compound. This method involves solid-phase synthesis and is notable for its yield and purity (Angiolini et al., 2005).
Synthesis of β-Methylsulfonylated N-Heterocycles
Recent advances include the synthesis of β-methylsulfonylated N-heterocycles from saturated cyclic amines. This process is notable for its efficiency, utilizing catalysis and the incorporation of sulfur dioxide (He et al., 2020).
Pharmaceutical Solvates
Studies on sulfonamides, closely related to this compound, have shown that these compounds can form pharmaceutical solvates. Such solvates are significant in drug development due to their impact on the physicochemical properties of active pharmaceutical ingredients (Patel et al., 2017).
Synthesis of Prazoles
The compound also finds application in the synthesis of prazoles, used in treating gastroesophageal reflux disease and other gastric acid-related disorders. A modified synthesis method of a key intermediate in Dexlansoprazole production has been reported, highlighting the significance of this compound in medicinal chemistry (Gilbile et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-(Methylsulfonyl)pyridin-3-amine is the Cyclooxygenase-2 (COX-2) enzyme . COX-2 plays a crucial role in converting arachidonic acid to inflammatory mediators .
Mode of Action
This compound interacts with the COX-2 enzyme by forming hydrogen bonds with the active site . The SO2Me pharmacophore of the compound is inserted into the secondary pocket of COX-2 .
Biochemical Pathways
The compound affects the arachidonic acid cascade , a biochemical pathway where COX-2 is a key enzyme . By inhibiting COX-2, the compound reduces the conversion of arachidonic acid to prostaglandins and other prostanoids . These prostanoids play a significant role in many inflammatory processes .
Pharmacokinetics
The compound’s high potency and selectivity against cox-2 suggest it may have favorable pharmacokinetic properties .
Result of Action
The inhibition of COX-2 by this compound results in a decrease in the production of prostaglandins and other prostanoids . This leads to a reduction in inflammation, pain, and fever caused by these substances .
Biochemical Analysis
Biochemical Properties
4-(Methylsulfonyl)pyridin-3-amine has been found to interact with the cyclooxygenase (COX) enzyme, which plays a role in converting arachidonic acid to inflammatory mediators . The compound’s methylsulfonyl group was found to form hydrogen bonds with the active site of COX-2 .
Cellular Effects
The effects of this compound on cells are primarily related to its interaction with the COX enzyme. By inhibiting COX, it can potentially reduce inflammation, pain, and fever caused by prostaglandins .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with the COX enzyme. Docking studies have shown that the compound fits well into the COX-2 active site, with its methylsulfonyl group forming hydrogen bonds with the active site .
Metabolic Pathways
Its interaction with the COX enzyme suggests it may be involved in the arachidonic acid cascade .
Properties
IUPAC Name |
4-methylsulfonylpyridin-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S/c1-11(9,10)6-2-3-8-4-5(6)7/h2-4H,7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVIIWSOOMCGMOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=NC=C1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
857220-38-3 | |
Record name | 4-methanesulfonylpyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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